Cas no 885654-56-8 (4-[(morpholin-4-yl)methyl]piperidin-4-ol)

• Product Name: 4-[(morpholin-4-yl)methyl]piperidin-4-ol
• CAS No: 885654-56-8
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD06808777
• CID: 1027677
• PubChem ID: 28279663
• Update Time: 2025-06-11

4-[(morpholin-4-yl)methyl]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(Morpholinomethyl)piperidin-4-ol
• 4-MORPHOLIN-4-YLMETHYL-PIPERIDIN-4-OL
• 4-(4-Morpholinylmethyl)-4-piperidinol
• 4-(morpholin-4-ylmethyl)piperidin-4-ol
• JRYVVPHRJPUIMM-UHFFFAOYSA-N
• 4397AC
• 4-[(Morpholin-4-yl)methyl]piperidin-4-ol
• ST2405452
• 4-[(morpholin-4-yl)methyl]piperidin-4-ol

• MDL： MFCD06808777
• Inchi： 1S/C10H20N2O2/c13-10(1-3-11-4-2-10)9-12-5-7-14-8-6-12/h11,13H,1-9H2
• InChI Key： JRYVVPHRJPUIMM-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)CN1CCOCC1

Computed Properties

• Exact Mass: 200.15200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Topological Polar Surface Area: 44.7

Experimental Properties

• PSA: 44.73000
• LogP: -0.30020

4-[(morpholin-4-yl)methyl]piperidin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-[(morpholin-4-yl)methyl]piperidin-4-ol

Comprehensive Overview of 4-[(morpholin-4-yl)methyl]piperidin-4-ol (CAS No. 885654-56-8)

4-[(morpholin-4-yl)methyl]piperidin-4-ol (CAS No. 885654-56-8) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique morpholine and piperidine structural motifs, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, featuring a hydroxyl group and a morpholinylmethyl substituent, makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for 4-[(morpholin-4-yl)methyl]piperidin-4-ol has increased due to its role in the development of central nervous system (CNS) therapeutics. Researchers are particularly interested in its potential as a neuromodulator or receptor ligand, given its structural similarity to other pharmacologically active compounds. The compound's CAS No. 885654-56-8 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in the context of 4-[(morpholin-4-yl)methyl]piperidin-4-ol is its synthetic accessibility and scalability. Many researchers are exploring efficient green chemistry approaches to produce this compound, aligning with the global push for sustainable synthesis. Questions like "How to synthesize 4-[(morpholin-4-yl)methyl]piperidin-4-ol?" or "What are the industrial applications of CAS No. 885654-56-8?" are commonly encountered in search engines, highlighting the compound's practical significance.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are also critical areas of investigation. These properties determine its suitability for various formulations, including oral drugs or topical applications. Additionally, the morpholine ring in its structure is known to enhance membrane permeability, a desirable trait for drug candidates targeting the blood-brain barrier.

Another trending topic is the use of 4-[(morpholin-4-yl)methyl]piperidin-4-ol in computational chemistry and molecular docking studies. With the rise of AI-driven drug design, this compound is often employed as a scaffold for virtual screening campaigns. Researchers frequently ask, "Can CAS No. 885654-56-8 be used in machine learning models for drug discovery?" This reflects the intersection of traditional chemistry and modern technology.

In summary, 4-[(morpholin-4-yl)methyl]piperidin-4-ol (CAS No. 885654-56-8) is a compound of immense scientific and industrial interest. Its applications span from pharmaceutical development to material science, and its study continues to evolve with advancements in synthetic methodologies and computational tools. As research progresses, this compound is likely to play an even more prominent role in addressing contemporary challenges in chemistry and medicine.